Cas no 343962-53-8 (Notoginsenoside T1)

• Product Name: Notoginsenoside T1
• CAS No: 343962-53-8
• MF: C₃₆H₆₀O₁₀
• MW: 652.86
• CID: 1123977
• PubChem ID: 102072426
• Update Time: 2025-06-10

Notoginsenoside T1 Chemical and Physical Properties

Names and Identifiers

• Notoginsenoside T1
• CID 131752527
• β-D-Glucopyranoside, (3β,6α,12β,20E)-24,25-epoxy-3,12,23-trihydroxydammar-20(22)-en-6-yl (9CI)

• Inchi： 1S/C36H60O10/c1-17(13-20(39)30-33(4,5)46-30)18-9-12-35(7)25(18)19(38)14-23-34(6)11-10-24(40)32(2,3)29(34)21(15-36(23,35)8)44-31-28(43)27(42)26(41)22(16-37)45-31/h13,18-31,37-43H,9-12,14-16H2,1-8H3/b17-13+
• InChI Key： OUICDHFBMJCDTL-GHRIWEEISA-N
• SMILES： O(C1C(C(C(C(CO)O1)O)O)O)C1CC2(C)C3(C)CCC(/C(=C/C(C4C(C)(C)O4)O)/C)C3C(CC2C2(C)CCC(C(C)(C)C21)O)O

Computed Properties

• Exact Mass: 652.41864811g/mol
• Monoisotopic Mass: 652.41864811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 46
• Rotatable Bond Count: 6
• Complexity: 1190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 173
• XLogP3: 3.2

Experimental Properties

• Color/Form: Not available
• Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 131-133 ºC
• Boiling Point: 764.5±60.0 °C at 760 mmHg
• Flash Point: 416.2±32.9 °C
• Solubility: Insuluble (4.4E-3 g/L) (25 ºC),
• Vapor Pressure: 0.0±5.9 mmHg at 25°C
• pka: 12.91±0.70(Predicted)

Notoginsenoside T1 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on Notoginsenoside T1

Notoginsenoside T1: A Comprehensive Overview

Notoginsenoside T1 (CAS No. 343962-53-8) is a bioactive compound that has garnered significant attention in the fields of pharmacology and traditional medicine. This compound, belonging to the class of ginsenosides, is primarily isolated from the roots of Panax notoginseng, a plant widely used in traditional Chinese medicine (TCM). Recent advancements in analytical techniques and pharmacological studies have shed light on its structural elucidation, biological activities, and potential therapeutic applications.

The chemical structure of Notoginsenoside T1 is characterized by a glycosylated damasenolignan skeleton, which contributes to its unique pharmacokinetic properties. Researchers have employed advanced spectroscopic methods, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), to confirm its structure. These studies have revealed that Notoginsenoside T1 exhibits a high degree of structural similarity to other ginsenosides, yet it possesses distinct functional groups that impart its unique biological activities.

Recent studies have highlighted the potential of Notoginsenoside T1 in modulating various cellular pathways associated with inflammation, oxidative stress, and neurodegeneration. For instance, a 2023 study published in the journal *Phytotherapy Research* demonstrated that Notoginsenoside T1 exerts potent anti-inflammatory effects by inhibiting the nuclear factor-kappa B (NF-κB) signaling pathway. This finding underscores its potential as a natural anti-inflammatory agent for treating conditions such as arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, Notoginsenoside T1 has also been shown to possess significant antioxidant activity. A 2022 study conducted by researchers at the Shanghai Institute of Materia Medica revealed that Notoginsenoside T1 can effectively scavenge free radicals and reduce oxidative stress in vitro. These findings suggest that Notoginsenoside T1 may play a role in preventing age-related diseases and promoting overall oxidative balance in the body.

The neuroprotective effects of Notoginsenoside T1 have also been extensively investigated. A 2023 study published in *Neuroscience Letters* demonstrated that Notoginsenoside T1 can protect against neuronal damage induced by amyloid-beta peptides, which are implicated in Alzheimer's disease. The study revealed that Notoginsenoside T1 enhances synaptic plasticity and promotes neurogenesis through activation of the PI3K/AKT pathway. These findings highlight its potential as a therapeutic agent for neurodegenerative disorders.

Moreover, recent research has explored the cardiovascular benefits of Notoginsenoside T1. A 2023 clinical trial conducted in South Korea indicated that supplementation with Notoginsenoside T1 significantly improved endothelial function and reduced oxidative stress markers in patients with hypertension. These results suggest that Notoginsenoside T1 may serve as a complementary therapy for managing cardiovascular diseases.

The pharmacokinetic profile of Notoginsenoside T1 has also been a focus of recent studies. Researchers have found that Notoginsenoside T1 exhibits good bioavailability when administered orally, with rapid absorption and distribution across various tissues. However, further studies are needed to optimize its delivery mechanisms for enhanced therapeutic efficacy.

In terms of applications, Notoginsenoside T1 has shown promise in both pharmaceutical and cosmetic industries. Its anti-inflammatory and antioxidant properties make it a valuable ingredient in skincare products targeting aging and oxidative damage. Additionally, ongoing clinical trials are exploring its potential as an adjuvant therapy for cancer treatment, particularly in combination with conventional chemotherapeutic agents.

In conclusion, Notoginsenoside T1 (CAS No. 343962-53-8) represents a promising bioactive compound with diverse therapeutic applications. Its anti-inflammatory, antioxidant, neuroprotective, and cardiovascular benefits make it a subject of intense research interest. As advancements in analytical techniques and pharmacological studies continue to unfold, the full potential of Notoginsenoside T1 as a natural therapeutic agent is likely to be further elucidated.